Cas no 873397-19-4 (2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%))

2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%) is a high-purity organic compound. It is characterized by its exceptional purity and stability, which ensures reliable performance in various chemical reactions. This compound is particularly valuable for its unique chemical properties, making it a preferred choice for research and development applications.
2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%) structure
873397-19-4 structure
Product Name:2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%)
CAS No:873397-19-4
MF:C7H6ClN5O
MW:211.608438968658
CID:4663415
PubChem ID:136070712
Update Time:2025-07-23

2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%) Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-(chloromethyl)-1H-pteridin-4-one
    • 2-Amino-6-(chloromethyl)pteridin-4(3H)-one
    • 2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%)
    • Inchi: 1S/C7H6ClN5O/c8-1-3-2-10-5-4(11-3)6(14)13-7(9)12-5/h2H,1H2,(H3,9,10,12,13,14)
    • InChI Key: ZLTBATTVDKFEDZ-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C2C(C(NC(N)=N2)=O)=N1

Computed Properties

  • Exact Mass: 211.0260875g/mol
  • Monoisotopic Mass: 211.0260875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 93.3

2-Amino-6-(chloromethyl)-4(3H)-pteridinone (>90%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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